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Compound of Interest

8-Hydroxy-4',5,7-
Compound Name:

trimethoxyflavone
CAS No.: 21919-71-1
Cat. No.: B12730536

Get Quote

Executive Summary

Compound: 8-Hydroxy-4',5,7-trimethoxyflavone Molecular Formula: C1sH160s (MW: 328.32
g/mol ) Class: Flavone (5,7,8-trioxygenated backbone) Primary Challenge: Distinguishing this
compound from its structural isomers, particularly 5-hydroxy-4',7,8-trimethoxyflavone and 5-
hydroxy-4',6,7-trimethoxyflavone.

This guide provides a technical framework for the unambiguous identification of 8-hydroxy-
4'5,7-trimethoxyflavone using 1D and 2D NMR spectroscopy. The critical differentiator is the
absence of a strongly chelated hydroxyl group at position 5, which fundamentally alters the
proton NMR profile compared to typical 5-hydroxyflavonoids.

Structural Analysis & Theoretical Basis

The target compound features a 5,7,8-substitution pattern on the A-ring.[1] This is chemically
significant because the C-5 position is occupied by a methoxy group (-OMe), not a hydroxyl
group (-OH).
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o Chelation Effect: In most naturally occurring flavones, a C-5 hydroxyl group forms a strong
intramolecular hydrogen bond with the C-4 carbonyl. This results in a sharp, downfield signal

(

> 12.0 ppm).

o Target Anomaly: In 8-hydroxy-4',5,7-trimethoxyflavone, the C-5 methoxy group prevents
this chelation. Consequently, the C-8 hydroxyl group appears significantly upfield (

8.5-10.0 ppm) and is often broader.

Isomer Comparison

Target: 8-OH-4'5,7- Isomer A: 5-OH- Isomer B: 5-OH-
Feature

OMe 4'7,8-OMe 4'6,7-OMe
A-Ring Proton H-6 (Singlet) H-6 (Singlet) H-8 (Singlet)
Chelated OH No (OH at C-8) Yes (OH at C-5) Yes (OH at C-5)
OH Shift ~9.0-10.0 ppm >12.5 ppm >12.5 ppm

~150-160 ppm ~150-160 ppm ~150-160 ppm
C-5 Shift PP PP PP

(Oxygenated) (Oxygenated) (Oxygenated)

Comparative NMR Data (Experimental &
Characteristic)

The following data compares the target compound with its most common isomer, 5-hydroxy-
4'7,8-trimethoxyflavone. Data is standardized for DMSO-de at 400/500 MHz.

Table 1: *'H NMR Chemical Shift Comparison ( ppm)
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Target: 8-Hydroxy-

Alt: 5-Hydroxy-

Position 4'5,7- 4'7,8- Diagnostic Note
trimethoxyflavone trimethoxyflavone
OH 9.0-9.8 (s, br) 12.5-12.9 (s, sharp) Primary Differentiator
Characteristic Flavone
H-3 6.60 — 6.70 (s) 6.60 — 6.80 (s) _
C-ring
Confirms 5,7,8-
H-6 6.40 — 6.60 (s) 6.40 — 6.60 (s) o
substitution
H-8 Substituted (OH) Substituted (OMe) -
7.90 - 8.10 (d, J=8.8 7.95-8.05 (d, J=8.8 _
H-2', 6 Typical AA'BB' system
Hz) Hz)
7.00 —7.15 (d, J=8.8 7.05-7.15(d, J=8.8 _
H-3', 5 Typical AA'BB' system
Hz) Hz)
5-OMe 3.80-3.95(s) Absent (OH) Key Distinction
7-OMe 3.80 - 3.95 (s) 3.85-3.95 (s) -
8-OMe Absent (OH) 3.75-3.85(s) -
4'-OMe 3.80-3.90 (s) 3.80-3.90 (s) -
« 13 1 1
Carbon Target Alternative Mechanistic Insight
Non-chelated
carbonyls resonate
C-4 (C=0) ~175.0-177.0 ~182.0 — 183.0 _
upfield compared to
chelated ones.
C-5 ~152.0 — 155.0 ~156.0 — 158.0 -
C-6 ~95.0 -98.0 ~95.0-99.0 Ortho to two oxygens.
Ipso-OH vs Ipso-OMe
C-8 ~125.0 - 130.0 ~127.0-130.0 )
shifts are subtle.
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Experimental Protocols
Protocol A: Sample Preparation

e Solvent: Dissolve 2-5 mg of the pure compound in 0.6 mL of DMSO-de.

o Note: CDCIs is acceptable, but DMSO-ds is preferred to observe the exchangeable
phenolic proton (OH-8) which may be invisible in CDCIs due to exchange.

e Tube: Use a high-quality 5mm NMR tube to minimize shimming errors.

o Temperature: Acquire at 298 K (25°C).

Protocol B: The "Chelation Check" (Self-Validating Step)

Before running 2D experiments, perform this quick validation:
e Acquire a standard *H spectrum (16 scans).
e Check the region 11.0 — 14.0 ppm.

o Signal Present: The compound contains a free 5-OH (e.g., 5-hydroxy-4',7,8-
trimethoxyflavone). STOP. This is likely not your target.

o Signal Absent: Check the region 8.5 — 10.0 ppm. A broad singlet here supports the 8-OH
assignment (or 3-OH/7-OH). Proceed to HMBC.[2][3][4]

Protocol C: HMBC Differentiation Strategy

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the definitive method to
assign the position of the methoxy groups.

Parameters:
e Optimize for long-range coupling: J = 8 Hz.
e Scans: Minimum 32—-64 scans for sufficient S/IN on quaternary carbons.

Key Correlations to Look For:
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e The "Killer" Correlation (OH-8):

o If the proton at ~9.5 ppm correlates to C-7, C-8, and C-9, it confirms the OH is at position
8.

e The 5-OMe Confirmation:
o The methoxy singlet (approx 3.8-3.9 ppm) must correlate to C-5 (~152-155 ppm).
o Validation: C-5 should also show a correlation from H-6.

e The H-6 Pivot:
o The singlet aromatic proton (H-6) should correlate to C-5, C-7, C-8, and C-10.

Visualization: Structural Elucidation Workflow

The following diagram illustrates the logical flow for distinguishing the target from its isomers
using the data described above.
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Unknown Flavonoid Sample
(Trimethoxy-monohydroxy)

Step 1: 1H NMR (DMSO-d6)
Check 11.0 - 14.0 ppm

Signal Found \Signal Absent

Sharp Singlet > 12.0 ppm No Signal > 12.0 ppm
(Chelated OH Present) Signal at 8.5 - 10.0 ppm

Candidate: 5-OH-lIsomer Candidate: 8-OH-Isomer
(e.g., 5-OH-7,8,4'-OMe) (8-OH-5,7,4'-OMe)

Step 2: Check A-Ring Proton
(6.3 - 6.8 ppm)

Singlet (H-6) Singlet (H-8)
Implies 5,7,8-Substitution Implies 5,6,7-Substitution

Step 3: HMBC Experiment Alternative Isomer
Verify OMe/OH Positions (e.g., 5-OH-4',6,7-OMe)

OH-8 -> C7, C8, C9
OMe -> C5

CONFIRMED TARGET

8-Hydroxy-4',5,7-trimethoxyflavone

Click to download full resolution via product page
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Caption: Logical decision tree for distinguishing 8-hydroxy-4',5,7-trimethoxyflavone from
chelated isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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profiling-of-8-hydroxy-4-5-7-trimethoxyflavone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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